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Compound of Interest

Compound Name: Oxsi-2

Cat. No.: B7721389

For Researchers, Scientists, and Drug Development Professionals

Introduction

OXSI-2 is a potent, cell-permeable small molecule inhibitor of Spleen Tyrosine Kinase (Syk), a
non-receptor tyrosine kinase that plays a crucial role in signal transduction in a variety of cell
types, particularly hematopoietic cells. By modulating Syk activity, OXSI-2 serves as a valuable
tool for investigating cellular processes such as immune receptor signaling, inflammation, and

allergy. These application notes provide detailed protocols and data for the use of OXSI-2 in
research settings.
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Parameter Value Reference
Syk Inhibitor, [3-(1-Methyl-1H-
indol-3-yl-methylene)-2-oxo-

Synonyms ] ) [1][2]
2,3-dihydro-1H-indole-5-
sulfonamide]

CAS Number 622387-85-3 [1]

Molecular Formula C1sH15N303S

Molecular Weight 353.39 g/mol

- Soluble in DMSO (up to 100

Solubility

mM)

Quantitative Data

Parameter Value Cell TypelAssay Reference
ICso (Syk Kinase) 14 nM In vitro kinase assay [3]
ECso (FceRI-mediated Rat RBL-2H3

] 313 nM _ [3]
degranulation) basophils

Effective Convulxin-induced
] 2 UM (complete
Concentration o human platelet [11[3]
] inhibition) ]
(Platelet Aggregation) aggregation
Effective Nigericin-induced
Concentration inflammasome
2 UM [1]

(Inflammasome
Inhibition)

assembly in mouse

macrophages

Biological Activity and Applications

OXSI-2 is a potent inhibitor of Syk kinase.[3] It has been demonstrated to effectively block

downstream signaling pathways, leading to the inhibition of various cellular responses.

Key Applications:
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e Inflammasome Research: OXSI-2 inhibits the assembly of the NLRP3 inflammasome,
activation of caspase-1, processing and release of IL-1[3, generation of mitochondrial ROS,
and subsequent pyroptotic cell death in response to stimuli like nigericin.[1][4]

» Platelet Biology: The compound completely abolishes convulxin-induced platelet aggregation
and shape change.[1][3] However, it is important to note that some studies suggest OXSI-2
may have non-specific effects in platelets, and therefore its use as a selective Syk inhibitor in
this context should be carefully considered.[2]

e Allergy and Immunology: OXSI-2 inhibits FceRI-mediated degranulation in basophils, making
it a useful tool for studying allergic responses.[3]

Signaling Pathway

The following diagram illustrates the signaling pathway inhibited by OXSI-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Evaluation of [3-(1-Methyl-1H—indol —3-yl-methylene)-2—oxo0-2, 3—dihydro-1H- indole-5-
sulfonamide] (OXSI-2), as a Syk selective inhibitor in platelets - PMC [pmc.ncbi.nlm.nih.gov]

3. caymanchem.com [caymanchem.com]

4. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and
pyroptosis independent of potassium efflux - PubMed [pubmed.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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